Cas no 2228439-17-4 (4,4-difluoro-1-(1,3-thiazol-2-yl)cyclohexylmethanamine)

4,4-Difluoro-1-(1,3-thiazol-2-yl)cyclohexylmethanamine is a fluorinated cyclohexylamine derivative featuring a thiazole substituent, which enhances its potential as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of difluoromethyl groups on the cyclohexane ring improves metabolic stability and lipophilicity, making it valuable for drug design applications. The thiazole moiety contributes to its binding affinity in biologically active compounds, particularly in kinase inhibitors or antimicrobial agents. This compound’s rigid cyclohexyl backbone ensures structural integrity, while the amine functionality allows for further derivatization. Its well-defined stereochemistry and high purity make it suitable for research and development in medicinal chemistry.
4,4-difluoro-1-(1,3-thiazol-2-yl)cyclohexylmethanamine structure
2228439-17-4 structure
Product Name:4,4-difluoro-1-(1,3-thiazol-2-yl)cyclohexylmethanamine
CAS No:2228439-17-4
MF:C10H14F2N2S
MW:232.293367862701
CID:6164698
PubChem ID:165647903
Update Time:2025-10-23

4,4-difluoro-1-(1,3-thiazol-2-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 4,4-difluoro-1-(1,3-thiazol-2-yl)cyclohexylmethanamine
    • EN300-1951090
    • 2228439-17-4
    • [4,4-difluoro-1-(1,3-thiazol-2-yl)cyclohexyl]methanamine
    • Inchi: 1S/C10H14F2N2S/c11-10(12)3-1-9(7-13,2-4-10)8-14-5-6-15-8/h5-6H,1-4,7,13H2
    • InChI Key: ZXCMNUYKUDBVLC-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1C1(CN)CCC(CC1)(F)F

Computed Properties

  • Exact Mass: 232.08457595g/mol
  • Monoisotopic Mass: 232.08457595g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 67.2Ų

4,4-difluoro-1-(1,3-thiazol-2-yl)cyclohexylmethanamine Pricemore >>

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Additional information on 4,4-difluoro-1-(1,3-thiazol-2-yl)cyclohexylmethanamine

Professional Introduction to Compound with CAS No. 2228439-17-4 and Product Name: 4,4-difluoro-1-(1,3-thiazol-2-yl)cyclohexylmethanamine

The compound with the CAS number 2228439-17-4 and the product name 4,4-difluoro-1-(1,3-thiazol-2-yl)cyclohexylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and functional properties. The presence of both difluoro and thiazole moieties in its molecular framework suggests potential applications in drug discovery and development, particularly in the design of novel bioactive agents.

Recent research in medicinal chemistry has highlighted the importance of fluorinated heterocycles in enhancing the pharmacological properties of small molecule drugs. The difluoro substituents in this compound can influence its metabolic stability, lipophilicity, and binding affinity to biological targets. These attributes are critical for optimizing drug-like characteristics, ensuring that the compound exhibits favorable pharmacokinetic profiles. Moreover, the thiazole ring is a well-known pharmacophore found in numerous therapeutic agents, including antibiotics, antifungals, and anti-inflammatory drugs. Its incorporation into the molecular structure of this compound may contribute to its biological activity by interacting with specific binding sites on proteins or enzymes.

The cyclohexylmethanamine moiety further enhances the complexity and potential versatility of this compound. This structural feature can influence both its solubility and its ability to cross biological membranes, which are essential factors for drug efficacy. The combination of these elements—difluoro, thiazole, and cyclohexylmethanamine—makes this compound a promising candidate for further investigation in various therapeutic areas.

In the context of contemporary pharmaceutical research, there is a growing emphasis on developing innovative compounds that can address unmet medical needs. The synthesis and characterization of 4,4-difluoro-1-(1,3-thiazol-2-yl)cyclohexylmethanamine represent a step forward in this direction. Researchers have been exploring novel synthetic pathways to optimize the production of such compounds, leveraging advanced techniques such as transition metal catalysis and flow chemistry. These methods not only improve yield but also reduce environmental impact, aligning with the broader goals of sustainable chemistry.

The biological evaluation of this compound has been a focal point for several research groups. Initial studies have demonstrated its potential activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that it may exhibit inhibitory effects on certain kinases or other enzymes relevant to cancer therapy. Additionally, its interaction with membrane-bound receptors could make it a candidate for developing treatments targeting neurological disorders.

The structural features of 4,4-difluoro-1-(1,3-thiazol-2-yl)cyclohexylmethanamine also make it an attractive scaffold for structure-based drug design. Computational modeling techniques have been employed to understand how this compound might bind to its target proteins at the molecular level. These studies provide valuable insights into optimizing its binding affinity and selectivity, which are crucial for minimizing side effects and improving therapeutic outcomes.

Furthermore, the compound’s potential as a lead molecule has prompted investigations into its derivatives. By modifying specific functional groups within its structure, researchers aim to enhance its biological activity or improve its pharmacokinetic properties. Such derivative studies are essential for refining the compound’s therapeutic potential and moving it closer to clinical application.

The synthesis of fluorinated heterocycles like 4,4-difluoro-1-(1,3-thiazol-2-yl)cyclohexylmethanamine often presents challenges due to the sensitivity of fluorine-containing intermediates. However, advancements in synthetic methodologies have made it increasingly feasible to produce these complex molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework efficiently.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. The development of innovative compounds like 4,4-difluoro-1-(1,3-thiazol-2-yl)cyclohexylmethanamine is part of this ongoing effort to create more effective treatments. By leveraging cutting-edge chemical synthesis and biological evaluation techniques, researchers are paving the way for next-generation pharmaceuticals that offer improved patient outcomes.

In conclusion,4,4-difluoro-1-(1,3-thiazol-2-yl)cyclohexylmethanamine represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features—particularly the presence of difluoro and thiazole moieties—position it as a promising candidate for further development in drug discovery. As research progresses,this compound holds great potential for addressing various therapeutic challenges,underscoring its importance in contemporary medicinal chemistry.

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